Cas no 168985-95-3 (Boronic acid, [3-(1,1-dimethylethyl)-4,5-dimethoxyphenyl]-)

• Product Name: Boronic acid, [3-(1,1-dimethylethyl)-4,5-dimethoxyphenyl]-
• CAS No: 168985-95-3
• MF: C₁₂H₁₉BO₄
• MW: 238.087864160538
• CID: 2781583
• Update Time: 2023-08-07

Boronic acid, [3-(1,1-dimethylethyl)-4,5-dimethoxyphenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [3-(1,1-dimethylethyl)-4,5-dimethoxyphenyl]-
• (3-(tert-Butyl)-4,5-dimethoxyphenyl)boronic acid
• (3-tert-butyl-4,5-dimethoxyphenyl)boronic acid

• Inchi： 1S/C12H19BO4/c1-12(2,3)9-6-8(13(14)15)7-10(16-4)11(9)17-5/h6-7,14-15H,1-5H3
• InChI Key： IVJXKJAHMOTLGX-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(B(O)O)=CC=1C(C)(C)C)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 239
• Topological Polar Surface Area: 58.9